N,N'-[1,2-ethanediylbis(oxy-1,2,5-oxadiazole-4,3-diyl)]diacetamide

• IUPAC Name: N-[4-[2-[(4-acetamido-1,2,5-oxadiazol-3-yl)oxy]ethoxy]-1,2,5-oxadiazol-3-yl]acetamide
• InChI: InChI=1S/C10H12N6O6/c1-5(17)11-7-9(15-21-13-7)19-3-4-20-10-8(12-6(2)18)14-22-16-10/h3-4H2,1-2H3,(H,11,13,17)(H,12,14,18)
• InChI Key: FMJNJSAJBLVJEY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NON=C1OCCOC2=NON=C2NC(=O)C
• Molecular Formula: C10H12N6O6
• Molecular Weight: 312.24 g/mol

Description

N,N'-[1,2-ethanediylbis(oxy-1,2,5-oxadiazole-4,3-diyl)]diacetamide, commonly known as EDOA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EDOA is a heterocyclic compound that contains two oxadiazole rings connected by an ethylene bridge.

Mechanism of Action

The mechanism of action of EDOA is not fully understood, but it is believed to involve the induction of oxidative stress and the activation of apoptotic pathways in cancer cells. EDOA has been shown to inhibit the activity of antioxidant enzymes, such as superoxide dismutase and catalase, leading to the accumulation of reactive oxygen species and the induction of apoptosis.
Biochemical and Physiological Effects:
EDOA has been shown to exhibit a range of biochemical and physiological effects, including antioxidant activity, cytotoxicity, and anti-inflammatory activity. EDOA has been shown to scavenge free radicals and protect cells from oxidative damage. Additionally, EDOA has been shown to induce cell death in cancer cells, while having minimal toxicity in normal cells. EDOA has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha.

Advantages and Limitations for Lab Experiments

One of the main advantages of EDOA is its versatility, as it can be easily synthesized and modified to suit various research applications. Additionally, EDOA has been shown to exhibit relatively low toxicity in normal cells, making it a promising candidate for anticancer drug development. However, one of the limitations of EDOA is its limited solubility in aqueous solutions, which can make it difficult to work with in some experimental settings.

Future Directions

There are several potential future directions for research involving EDOA. One area of interest is the development of EDOA-based materials with enhanced optical and electronic properties. Additionally, further investigation into the mechanism of action of EDOA could provide insights into its potential as an anticancer agent. Finally, the development of novel EDOA derivatives with improved solubility and bioavailability could expand the range of applications for this promising compound.
Conclusion:
In conclusion, EDOA is a versatile and promising compound that has potential applications in various fields, including materials science, medicinal chemistry, and biochemistry. EDOA exhibits a range of biochemical and physiological effects, including antioxidant activity, cytotoxicity, and anti-inflammatory activity. While there are limitations to working with EDOA, its versatility and low toxicity make it a promising candidate for further research.

Synthesis Methods

The synthesis of EDOA involves the reaction of ethylenediamine with two equivalents of 2,5-dioxo-1,2,5-oxadiazolidine-4-carboxylic acid. The resulting product undergoes a dehydration reaction to form EDOA. The purity and yield of EDOA can be enhanced by recrystallization from a suitable solvent.

Scientific Research Applications

EDOA has been extensively studied for its potential applications in various fields, including materials science, medicinal chemistry, and biochemistry. In materials science, EDOA has been used as a building block for the synthesis of novel organic materials with desirable optical and electronic properties. In medicinal chemistry, EDOA has been investigated for its potential as an anticancer agent, as it has been shown to induce apoptosis in cancer cells. In biochemistry, EDOA has been used as a tool for the study of protein-ligand interactions, as it can bind to proteins and stabilize their conformations.